Cas no 62276-02-2 (Benzoic acid, 4-[(2,4-dinitrophenyl)amino]-, methyl ester)

Benzoic acid, 4-[(2,4-dinitrophenyl)amino]-, methyl ester structure
62276-02-2 structure
Product Name:Benzoic acid, 4-[(2,4-dinitrophenyl)amino]-, methyl ester
CAS No:62276-02-2
MF:C14H11N3O6
MW:317.253643274307
CID:451209
PubChem ID:3950673
Update Time:2025-04-19

Benzoic acid, 4-[(2,4-dinitrophenyl)amino]-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 4-[(2,4-dinitrophenyl)amino]-, methyl ester
    • methyl 4-(2,4-dinitroanilino)benzoate
    • Methyl 4-[(2,4-dinitrophenyl)amino]benzoate
    • 62276-02-2
    • AKOS000285987
    • DTXSID70398183
    • Inchi: 1S/C14H11N3O6/c1-23-14(18)9-2-4-10(5-3-9)15-12-7-6-11(16(19)20)8-13(12)17(21)22/h2-8,15H,1H3
    • InChI Key: FBHWDEJQRVQXON-UHFFFAOYSA-N
    • SMILES: O(C)C(C1C=CC(=CC=1)NC1C=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-])=O

Computed Properties

  • Exact Mass: 317.06483
  • Monoisotopic Mass: 317.06478508g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 4
  • Complexity: 452
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 130Ų

Experimental Properties

  • PSA: 124.61
Recommended suppliers
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.